Cas no 122308-24-1 (3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid)
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid is a specialized organic compound featuring a thiophene-substituted propanoic acid backbone with a methoxycarbonyl group at the 3-position. Its unique structure, combining a thiophene heterocycle and a β-keto ester moiety, makes it a valuable intermediate in synthetic organic chemistry, particularly for the construction of heterocyclic frameworks or functionalized carboxylic acid derivatives. The compound exhibits reactivity at both the ester and carboxylic acid groups, enabling diverse transformations such as nucleophilic substitutions or decarboxylative coupling reactions. Its thiophene component contributes to potential electronic properties, suggesting utility in materials science or pharmaceutical applications where conjugated systems are desired. The presence of multiple functional groups allows for selective modifications, offering versatility in fine chemical synthesis.
122308-24-1 structure
Product Name:3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid
CAS No:122308-24-1
MF:C9H10O4S
MW:214.238301753998
MDL:MFCD12964318
CID:104529
Update Time:2025-07-02
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(2-thienylmethyl)-, 1-methyl ester
- 3-methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoate
- 3-methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic acid
- Monomethyl 2-(2-thienylmethyl)malonate
- Monomethyl 2-(2-thienylmethyl)propanedioate
- Propanedioic acid,2-(2-thienylmethyl)-,monomethyl ester
- Propanedioicacid,(2-thienylmethyl)-,monomethyl ester (9CI)
- Monomethyl-2-(2-thienylmethyl)-malonate
- 3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid
-
- MDL: MFCD12964318
- Inchi: 1S/C9H10O4S/c1-13-9(12)7(8(10)11)5-6-3-2-4-14-6/h2-4,7H,5H2,1H3,(H,10,11)
- InChI Key: RXXLAMKEUHLEAN-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC(C(=O)O)C(=O)OC
Computed Properties
- Exact Mass: 214.03000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 229
- Topological Polar Surface Area: 91.8
Experimental Properties
- PSA: 91.84000
- LogP: 1.16440
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B414368-10mg |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid |
122308-24-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B414368-50mg |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid |
122308-24-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B414368-100mg |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid |
122308-24-1 | 100mg |
$ 115.00 | 2022-06-07 | ||
| ChemScence | CS-M0776-250mg |
3-methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic acid |
122308-24-1 | 250mg |
$106.0 | 2022-04-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M24830-250mg |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic acid |
122308-24-1 | 98% | 250mg |
¥2012.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M24830-1g |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic acid |
122308-24-1 | 98% | 1g |
¥5962.0 | 2022-04-27 | |
| abcr | AB249049-250 mg |
Monomethyl-2-(2-thienylmethyl)malonate; . |
122308-24-1 | 250mg |
€222.20 | 2023-04-27 | ||
| Chemenu | CM532195-100mg |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic acid |
122308-24-1 | 95%+ | 100mg |
$132 | 2022-09-30 | |
| Chemenu | CM532195-250mg |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic acid |
122308-24-1 | 95%+ | 250mg |
$149 | 2022-09-30 | |
| Chemenu | CM532195-1g |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic acid |
122308-24-1 | 95%+ | 1g |
$440 | 2022-09-30 |
3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
122308-24-1 (3-Methoxy-3-oxo-2-(thiophen-2-ylmethyl)propanoic Acid) Related Products
- 143468-96-6(2-(2-Thienylmethyl)propanedioic Acid 1-Ethyl Ester)
- 122308-25-2(DIMETHYL 2-(THIOPHEN-2-YLMETHYL)MALONATE)
- 87802-89-9(Propanedioic acid, [1-(2-thienyl)-2-propenyl]-, dimethyl ester)
- 16862-05-8(Methyl 3-2-Thienyl)propanoate)
- 680215-57-0(tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate)
- 19995-39-2(Propanedioic acid, methyl[2-(2-thienyl)ethyl]-, diethyl ester)
- 391678-00-5(Propanedioic acid, methyl[2-(2-thienyl)ethyl]-, monoethyl ester)
- 4475-24-5(2-(Thiophen-2-yl)methylpropanedioic Acid)
- 7468-13-5( )
- 683215-52-3(Propanedioic acid, [(5-ethyl-2-thienyl)methyl]- (9CI))
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